![molecular formula C18H25N3O2 B3897528 1-{2-[3-(4-methylbenzoyl)-1-imidazolidinyl]-2-oxoethyl}piperidine](/img/structure/B3897528.png)
1-{2-[3-(4-methylbenzoyl)-1-imidazolidinyl]-2-oxoethyl}piperidine
Overview
Description
1-{2-[3-(4-methylbenzoyl)-1-imidazolidinyl]-2-oxoethyl}piperidine, commonly known as "MIBPI" is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound has been found to possess a unique set of biochemical and physiological properties that make it an attractive candidate for a variety of research studies. In
Mechanism of Action
The mechanism of action of MIBPI is complex and involves a variety of biochemical pathways. One of the primary mechanisms of action is the inhibition of monoamine oxidase, which leads to an increase in the levels of neurotransmitters such as dopamine and serotonin in the brain. In addition, MIBPI has been found to have a direct effect on the activity of certain ion channels in the brain, which can further modulate neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MIBPI are diverse and depend on a variety of factors, including dosage, administration route, and duration of exposure. Some of the most notable effects of MIBPI include an increase in the levels of dopamine and serotonin in the brain, a reduction in the activity of certain ion channels, and an alteration of neuronal firing patterns. These effects can have a variety of downstream effects on behavior, cognition, and mood.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using MIBPI in scientific research is its potent and selective effects on the central nervous system. This makes it an attractive candidate for studying a variety of neurological and psychiatric disorders. However, there are also some limitations to using MIBPI in lab experiments. For example, the compound is highly lipophilic and can be difficult to administer in certain animal models. In addition, the compound has a relatively short half-life, which can make it challenging to study its effects over longer periods of time.
Future Directions
There are a variety of future directions for research on MIBPI. One promising area of research is in the development of novel therapies for neurological and psychiatric disorders. MIBPI has been found to have a potent effect on the central nervous system, and there is growing interest in exploring its potential therapeutic applications. In addition, there is also interest in studying the molecular mechanisms underlying the effects of MIBPI, which could lead to the development of more potent and selective compounds. Finally, there is also interest in exploring the potential use of MIBPI as a tool for studying the neural circuitry underlying behavior and cognition.
In conclusion, MIBPI is a synthetic compound that has been extensively studied for its potential applications in scientific research. The compound has a unique set of biochemical and physiological properties that make it an attractive candidate for a variety of research studies. While there are some limitations to using MIBPI in lab experiments, there are also a variety of promising future directions for research on this compound.
Scientific Research Applications
MIBPI has been extensively studied for its potential applications in a variety of scientific research fields. One of the most promising areas of research for MIBPI is in the field of neuroscience, where it has been found to have a potent effect on the central nervous system. MIBPI has been shown to be a potent inhibitor of monoamine oxidase, an enzyme that plays a critical role in the metabolism of neurotransmitters such as dopamine and serotonin. This inhibition leads to an increase in the levels of these neurotransmitters in the brain, which can have a variety of effects on behavior and cognitive function.
properties
IUPAC Name |
1-[3-(4-methylbenzoyl)imidazolidin-1-yl]-2-piperidin-1-ylethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3O2/c1-15-5-7-16(8-6-15)18(23)21-12-11-20(14-21)17(22)13-19-9-3-2-4-10-19/h5-8H,2-4,9-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GACGNSJUPVJHFD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)N2CCN(C2)C(=O)CN3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.